N-(4-chlorophenyl)-N'-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[(1S,2S)-2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]urea
• InChI: InChI=1S/C21H19ClN2O3/c22-15-6-8-16(9-7-15)23-21(26)24-20-14(11-25)12-27-18-10-5-13-3-1-2-4-17(13)19(18)20/h1-10,14,20,25H,11-12H2,(H2,23,24,26)/t14-,20-/m0/s1
• InChI Key: KFDSXHVZLNIECC-XOBRGWDASA-N
• Canonical SMILES: C1C(C(C2=C(O1)C=CC3=CC=CC=C32)NC(=O)NC4=CC=C(C=C4)Cl)CO
• Isomeric SMILES: C1[C@@H]([C@@H](C2=C(O1)C=CC3=CC=CC=C32)NC(=O)NC4=CC=C(C=C4)Cl)CO
• Molecular Formula: C21H19ClN2O3
• Molecular Weight: 382.8 g/mol

Description

N-(4-chlorophenyl)-N'-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]urea is a useful research compound. Its molecular formula is C21H19ClN2O3 and its molecular weight is 382.84. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Compound Synthesis and Antimicrobial Properties : A compound structurally related to N-(4-chlorophenyl)-N'-[2-(hydroxymethyl)-2,3-dihydro-1H-benzo[f]chromen-1-yl]urea was synthesized and showed significant antimicrobial activities. This indicates potential applications in developing new antimicrobial agents (Radwan et al., 2020).

Chemical Synthesis and Analysis

• Novel Derivative Synthesis : A series of biologically active urea/thiourea derivatives were designed and synthesized, showcasing the versatility of these compounds in chemical synthesis (Mannam et al., 2020).
• Metabolism Analysis : The metabolism of a compound structurally related to the target molecule was analyzed using liquid chromatography-electrospray mass spectrometry, highlighting the importance of such compounds in pharmacokinetic studies (Kim et al., 2005).

Photochemical Studies

• Photo-reorganization Studies : Research on the photo-reorganization of certain chromenones revealed the synthesis of angular pentacyclic compounds. This could point towards potential applications in photochemistry and the development of photo-responsive materials (Dalal et al., 2017).

Molecular Docking and Crystal Structure Analysis

• Crystal Structure and Antimicrobial Screening : The crystal structure of a related compound was determined, and it exhibited significant antimicrobial activities. Such studies are crucial in drug design and development (Okasha et al., 2022).

Sensor Development

• Chemosensor Synthesis : A study on the synthesis of chromeno[d]pyrimidine derivatives demonstrated their application as chemosensors, particularly for Hg2+ ions. This indicates potential use in environmental monitoring and analytical chemistry (Jamasbi et al., 2021).

Fluorescent Applications

• Synthesis of Fluorescent Derivatives : Research on the synthesis of 2-(1,3-Benzoxazol/benzothiazol-2-yl)-3H-benzo[f]chromen-3-one demonstrated its potential as a fluorescent brightener, indicating applications in material science and bioimaging (Harishkumar et al., 2012).